Cas no 1807122-38-8 (1-Bromo-2-fluoro-3-nitro-6-(trifluoromethylthio)benzene)

• Product Name: 1-Bromo-2-fluoro-3-nitro-6-(trifluoromethylthio)benzene
• CAS No: 1807122-38-8
• MF: C₇H₂BrF₄NO₂S
• MW: 320.058893680573
• CID: 4973393
• Update Time: 2025-05-25

1-Bromo-2-fluoro-3-nitro-6-(trifluoromethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-3-nitro-6-(trifluoromethylthio)benzene

• Inchi： 1S/C7H2BrF4NO2S/c8-5-4(16-7(10,11)12)2-1-3(6(5)9)13(14)15/h1-2H
• InChI Key： TZEAZILMSWECMZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1SC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 4.3
• Topological Polar Surface Area: 71.1

Additional information on 1-Bromo-2-fluoro-3-nitro-6-(trifluoromethylthio)benzene

1-Bromo-2-fluoro-3-nitro-6-(trifluoromethylthio)benzene: A Comprehensive Overview

The compound 1-Bromo-2-fluoro-3-nitro-6-(trifluoromethylthio)benzene, identified by the CAS number 1807122-38-8, is a highly specialized aromatic compound with a complex structure. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its unique chemical properties and potential applications. The molecule features a benzene ring substituted with bromine, fluorine, nitro, and trifluoromethylthio groups, each contributing distinct electronic and steric effects that influence its reactivity and functionality.

The synthesis of 1-Bromo-2-fluoro-3-nitro-6-(trifluoromethylthio)benzene typically involves multi-step processes, often starting from bromobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs while maintaining high purity. The introduction of the trifluoromethylthio group (-S-CF3) is particularly noteworthy, as it imparts enhanced stability and reactivity to the molecule. This group's electron-withdrawing nature significantly influences the compound's electronic properties, making it a valuable substrate for further functionalization.

In terms of physical properties, 1-Bromo-2-fluoro-3-nitro-6-(trifluoromethylthio)benzene exhibits a high melting point due to the strong intermolecular forces arising from its polar substituents. Its solubility in organic solvents is moderate, which facilitates its use in various organic reactions. Recent studies have explored the compound's behavior under extreme conditions, such as high pressure and temperature, revealing insights into its thermal stability and phase transitions.

The chemical reactivity of this compound is primarily governed by the electron-withdrawing groups attached to the benzene ring. The nitro group (-NO2) is a strong deactivating group that directs incoming electrophiles to specific positions on the ring. Similarly, the trifluoromethylthio group (-S-CF3) contributes to the molecule's reactivity by withdrawing electron density through resonance effects. These properties make 1-Bromo-2-fluoro-3-nitro-6-(trifluoromethylthio)benzene an ideal candidate for use in electrophilic aromatic substitution reactions, where precise control over regioselectivity is crucial.

Applications of this compound span across multiple disciplines. In materials science, it serves as a precursor for advanced polymers and coatings with tailored electronic properties. In pharmacology, its unique structure makes it a potential lead compound for drug development, particularly in targeting specific biological pathways. Recent research has focused on its role in developing novel sensors for environmental monitoring, leveraging its sensitivity to specific chemical stimuli.

From an environmental perspective, understanding the fate and transport of 1-Bromo-2-fluoro-3-nitro-6-(trifluoromethylthio)benzene in natural systems is critical. Studies have shown that while it is relatively stable under ambient conditions, it can undergo degradation under certain environmental stressors. These findings are essential for assessing its potential impact on ecosystems and guiding sustainable practices in its production and use.

In conclusion, 1-Bromo-2-fluoro-3-nitro-6-(trifluoromethylthio)benzene, with its unique chemical structure and versatile properties, continues to be a focal point in contemporary chemical research. Its applications are diverse, ranging from materials development to pharmacological studies, underscoring its importance in advancing scientific knowledge and technological innovation.